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Compound of Interest

Compound Name: Allyl methyl disulfide-d3

Cat. No.: B12374138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

Allyl methyl disulfide-d3. The information presented is primarily based on the data available

for the non-deuterated analogue, Allyl methyl disulfide (CAS: 2179-58-0), and should be

applied with the understanding that while isotopic labeling with deuterium is not expected to

significantly alter the chemical reactivity or toxicity, it is crucial to handle all chemicals with care

in a laboratory setting.

Chemical Identification and Properties
Allyl methyl disulfide-d3 is the deuterated form of allyl methyl disulfide, a naturally occurring

organosulfur compound found in plants of the Allium genus.[1] It is primarily used in research

settings as a tracer or an internal standard for quantitative analysis.[2]

Table 1: Physical and Chemical Properties of Allyl Methyl Disulfide
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Property Value Source

Molecular Formula C4H8S2 [1]

Molecular Weight 120.2 g/mol [1]

Appearance Colorless to pale yellow liquid [1][3]

Boiling Point 30-33 °C @ 20 mm Hg [1][3]

Flash Point 35 °C (95 °F) [3][4]

Solubility
Not miscible or difficult to mix

with water
[4]

Hazard Identification and Classification
Allyl methyl disulfide is classified as a flammable liquid and may cause irritation upon contact.

[1][5]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable liquids 2/3

H225: Highly flammable liquid

and vapor / H226: Flammable

liquid and vapor[1]

Acute toxicity, oral 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation 2
H315: Causes skin irritation[1]

[5]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1][5]

Specific target organ toxicity -

single exposure (respiratory

tract irritation)

3
H335: May cause respiratory

irritation[1]

Signal Word: Warning[4]
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Handling and Storage Protocols
Proper handling and storage are critical to ensure safety in the laboratory.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.[5][6]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[5] If

ventilation is inadequate, a respirator may be necessary.[4]

Safe Handling Practices

Click to download full resolution via product page

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated place away from heat,

sparks, open flames, and strong oxidizing agents.[5] The recommended storage temperature is

typically between 2-8°C.

Emergency Procedures
First Aid Measures
Table 3: First Aid Procedures
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Exposure Route Procedure

Inhalation
Move to fresh air. Seek medical attention if

symptoms persist.[5]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water. Seek medical advice if

irritation persists.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[5]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical advice.[5]

Accidental Release Measures
In the event of a spill, ensure the area is well-ventilated and eliminate all ignition sources.

Absorb the spill with an inert material (e.g., sand, earth) and collect it in a suitable container for

disposal.[5]

Click to download full resolution via product page

Fire-Fighting Measures
Allyl methyl disulfide is a flammable liquid.[4] In case of fire, use water spray, foam, dry

chemical, or carbon dioxide as extinguishing media.[5] Firefighters should wear self-contained

breathing apparatus and full protective gear.[5]

Toxicological Information
Based on the data for the non-deuterated compound, allyl methyl disulfide is harmful if

swallowed and causes skin and eye irritation.[1][5] The toxicological properties of the

deuterated form have not been fully investigated.
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Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[4] Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.

This technical guide is intended to provide essential safety information. Always refer to the

specific Safety Data Sheet (SDS) provided by the supplier and consult with your institution's

environmental health and safety department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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